Cas no 1218789-40-2 (3-Chloro-5-ethoxyphenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester
• CAS No: 1218789-40-2
• MF: C₁₄H₂₀BClO₃
• MW: 282.570803642273
• MDL: MFCD12546577
• CID: 827730
• Update Time: 2025-11-02

3-Chloro-5-ethoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-5-ethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester

• MDL： MFCD12546577
• Inchi： 1S/C14H20BClO3/c1-6-17-12-8-10(7-11(16)9-12)15-18-13(2,3)14(4,5)19-15/h7-9H,6H2,1-5H3
• InChI Key： XVBSKDKUPIBZJR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCC

Computed Properties

• Exact Mass: 282.11900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 27.69000
• LogP: 3.03790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester

Comprehensive Guide to 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester (CAS No. 1218789-40-2)

3-Chloro-5-ethoxyphenylboronic acid, pinacol ester (CAS No. 1218789-40-2) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, known for their stability and reactivity in cross-coupling reactions, such as the Suzuki-Miyaura reaction. With the increasing demand for boron-containing compounds in drug discovery and agrochemical applications, 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester has gained significant attention from researchers and manufacturers alike.

The molecular structure of 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester features a chloro-substituted phenyl ring and an ethoxy group at the meta position, which enhances its electronic properties and reactivity. The pinacol ester moiety provides excellent stability, making it easier to handle and store compared to free boronic acids. This compound is particularly valuable in the synthesis of biaryl compounds, which are key intermediates in the production of pharmaceuticals, OLED materials, and specialty chemicals.

One of the most common questions researchers ask is: "What are the applications of 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester in drug discovery?" This compound is frequently employed in the development of kinase inhibitors and anticancer agents, where its boronic ester group facilitates efficient cross-coupling reactions with heteroaryl halides. Recent studies have also explored its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation therapies.

In the field of material science, 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester serves as a building block for conjugated polymers and organic semiconductors. Its unique electronic properties make it suitable for designing light-emitting diodes (LEDs) and solar cell materials. With the growing interest in sustainable energy solutions, researchers are actively investigating boron-based compounds for next-generation optoelectronic devices.

The synthesis of 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester typically involves the transesterification of the corresponding boronic acid with pinacol under mild conditions. This process ensures high purity and yield, making it a reliable reagent for industrial and academic laboratories. Many scientists search for "efficient synthetic routes for 3-Chloro-5-ethoxyphenylboronic acid derivatives" to optimize their research workflows.

From a commercial perspective, the demand for 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester has been steadily increasing due to its applications in high-value chemical production. Suppliers often highlight its storage stability and compatibility with various reaction conditions, which are critical factors for large-scale manufacturing. The compound is typically available as a white to off-white crystalline powder with high purity levels (>95%), ensuring consistent performance in synthetic applications.

Environmental and safety considerations are also important when working with 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester. While it is generally stable under recommended storage conditions, proper handling procedures should be followed to minimize exposure. Researchers frequently inquire about "safe handling practices for boronic acid pinacol esters" to ensure compliance with laboratory safety protocols.

In conclusion, 3-Chloro-5-ethoxyphenylboronic acid, pinacol ester (CAS No. 1218789-40-2) represents an important class of boron-based reagents with wide-ranging applications in modern chemistry. Its unique combination of stability and reactivity makes it indispensable for pharmaceutical research, material science, and specialty chemical synthesis. As the scientific community continues to explore new frontiers in boron chemistry, this compound is expected to play an increasingly vital role in innovative research and industrial applications.